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Compound of Interest

3-Chloro-4-
Compound Name:

Fluorophenylacetonitrile
CAS No.: 658-98-0

Cat. No.: B1586980

Get Quote

Executive Summary & Pharmaceutical Context

3-Chloro-4-Fluorophenylacetonitrile (CAS 658-98-0) is a critical intermediate in medicinal
chemistry, particularly in the development of fluoroquinolone antibiotics and other bioactive
scaffolds. The incorporation of fluorine and chlorine substituents on the phenyl ring modulates
metabolic stability and lipophilicity, key parameters in optimizing pharmacokinetics. While
valuable for synthesizing phenylacetic acid derivatives and phenethylamines, this compound
and its synthetic precursors pose significant safety challenges that require strict adherence to
laboratory protocols.

Safety Profile & Hazard Identification

Core Directive: This substance is classified as an irritant and potentially toxic. All handling must
occur within a certified chemical fume hood.

Hazard Classification (GHS):
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» Acute Toxicity (Oral/Inhalation/Dermal): Category 4 (Harmful if swallowed, in contact with
skin, or inhaled).[1]

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]
e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

» Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).[1]

Toxicological Considerations: Nitriles can liberate cyanide ions (CN-) under metabolic or
extreme chemical conditions. While 3-Chloro-4-Fluorophenylacetonitrile is primarily an
irritant, the potential for metabolic activation necessitates treating it with high caution.

Parameter Specification

Signal Word WARNING

Hazard Statements H302, H312, H332, H315, H319, H335
Molecular Formula CsHsCIFN

Molecular Weight 169.58 g/mol

Physical State Solid / Crystalline Powder

Melting Point Approx. 55-58 °C (Derivative dependent)

Operational Protocol: Safe Handling & Storage

Objective: To establish a self-validating system for the safe use of 3-Chloro-4-
Fluorophenylacetonitrile in a research setting.

A. Engineering Controls
e Ventilation: Use only in a chemical fume hood with a face velocity of at least 100 fpm.

o Containment: All weighing and transfer operations must utilize secondary containment trays
to prevent benchtop contamination.
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B. Personal Protective Equipment (PPE)

o Respiratory: If dust formation is possible and hood containment is breached, a NIOSH-
approved respirator with organic vapor/acid gas cartridges and N95 pre-filters is required.

e Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm) are standard. Double-gloving is
recommended during transfer of neat material.

e Ocular: Chemical safety goggles. Face shields should be used if there is a risk of splashing

solutions.
C. Storage & Stability
o Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.

e Incompatibilities: Strong oxidizing agents, strong bases, and strong reducing agents. Contact

with strong acids may liberate toxic fumes.

o Shelf Life: Hygroscopic; keep container tightly closed to prevent hydrolysis to the
corresponding phenylacetic acid.

Analytical Characterization

Verifying the identity and purity of the material is essential before use in downstream
applications.[2]

e 'H NMR (Chloroform-d): Expect a singlet for the benzylic methylene protons (~3.7 ppm). The
aromatic region (7.0-7.5 ppm) will show a characteristic splitting pattern due to the 3-Cl, 4-F
substitution (coupling between H-F and H-H).

» IR Spectroscopy: A sharp, weak-to-medium absorption band around 2250 cm~1 is diagnostic
for the nitrile (C=N) stretch.

o Mass Spectrometry: The molecular ion [M]* should be observed at m/z ~169/171 (3:1 ratio
due to 3°ClI/3’Cl isotopes).

Safety & Workflow Visualization
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The following diagram outlines the decision logic for handling halogenated nitriles in a research
laboratory.

Material Receipt:

3-Chloro-4-Fluorophenylacetonitrile

Risk Assessment:
Check SDS & Incompatibilities

PPE Verification:
Gloves, Goggles, Lab Coat

Engineering Control:
Fume Hood Functional?

Experimental Handling: STOP: Do Not Proceed
Weighing & Solubilization Contact EHS

Post-Experiment

Waste Disposal:
Segregated Organic Stream

Click to download full resolution via product page

Figure 1: Operational workflow for the safe intake and handling of halogenated
phenylacetonitriles, emphasizing engineering control verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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